![molecular formula C7H10OS B6275983 6-thiaspiro[3.4]octan-8-one CAS No. 2383555-39-1](/img/no-structure.png)
6-thiaspiro[3.4]octan-8-one
Overview
Description
6-Thiaspiro[3.4]octan-8-one is a highly versatile and useful compound that has been used in a variety of scientific research applications. It is a heterocyclic compound that is composed of five atoms in a ring structure, with a sulfur atom at the center. This compound has a wide range of properties that make it an ideal choice for use in research, such as its low toxicity, low volatility, and its ability to form stable adducts with other molecules. Its versatility and unique properties have enabled it to be used in a variety of scientific research applications, including synthesis, drug design, and biochemical and physiological studies.
Scientific Research Applications
6-Thiaspiro[3.4]octan-8-one has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and flavorings. It has also been used in drug design studies, as it has been shown to be a potent inhibitor of certain enzymes. In addition, it has been used in biochemical and physiological studies, as it has been shown to interact with a variety of proteins and enzymes.
Mechanism of Action
The mechanism of action of 6-Thiaspiro[3.4]octan-8-one is not fully understood. It is thought to interact with a variety of proteins and enzymes in the body, leading to a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and 5-lipoxygenase, which are involved in inflammation and other processes. In addition, it has been shown to interact with a variety of other proteins and enzymes, leading to a variety of physiological effects.
Biochemical and Physiological Effects
6-Thiaspiro[3.4]octan-8-one has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and 5-lipoxygenase, which are involved in inflammation and other processes. In addition, it has been shown to interact with a variety of other proteins and enzymes, leading to a variety of physiological effects. These effects include anti-inflammatory, anti-oxidant, anti-cancer, and anti-microbial activities.
Advantages and Limitations for Lab Experiments
6-Thiaspiro[3.4]octan-8-one has a number of advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available from a variety of sources. In addition, it is a highly versatile compound, with a wide range of properties that make it suitable for use in a variety of scientific research applications. However, there are also some limitations to using 6-Thiaspiro[3.4]octan-8-one in laboratory experiments. It is a relatively unstable compound and is susceptible to degradation by heat, light, and air. In addition, it is a relatively toxic compound and should be handled with caution.
Future Directions
There are a number of potential future directions for the use of 6-Thiaspiro[3.4]octan-8-one in scientific research. It could be used in the development of new drugs, as it has been shown to interact with a variety of proteins and enzymes. In addition, it could be used in the development of new agrochemicals, as it has been shown to have anti-microbial and anti-cancer activities. Finally, it could be used in the development of new flavorings, as it has been shown to interact with a variety of proteins and enzymes.
Synthesis Methods
6-Thiaspiro[3.4]octan-8-one can be synthesized using a variety of methods, including the Diels-Alder reaction and the Wittig reaction. The Diels-Alder reaction is a cycloaddition reaction that involves the addition of two reactants to form a cyclic product. This reaction has been used to synthesize 6-Thiaspiro[3.4]octan-8-one from a diene and a dienophile. The Wittig reaction is a phosphorus-based reaction that involves the addition of a phosphonium salt to an aldehyde or ketone. This reaction has also been used to synthesize 6-Thiaspiro[3.4]octan-8-one from a Wittig reagent and an aldehyde.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6-thiaspiro[3.4]octan-8-one can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "2-methyl-2-butene", "sulfur", "sodium hydroxide", "hydrogen peroxide", "acetic acid", "sodium borohydride", "acetic anhydride", "sodium acetate", "thionyl chloride", "dimethylformamide", "potassium carbonate", "ethyl acetoacetate" ], "Reaction": [ "Step 1: Conversion of 2-methyl-2-butene to 2-methylthiirane using sulfur and sodium hydroxide", "Step 2: Oxidation of 2-methylthiirane to 2-methylsulfinyl-2-methylpropan-1-ol using hydrogen peroxide and acetic acid", "Step 3: Reduction of 2-methylsulfinyl-2-methylpropan-1-ol to 2-methylsulfanyl-2-methylpropan-1-ol using sodium borohydride", "Step 4: Conversion of 2-methylsulfanyl-2-methylpropan-1-ol to 6-thiaspiro[3.4]octan-8-one using acetic anhydride, sodium acetate, and thionyl chloride", "Step 5: Purification of 6-thiaspiro[3.4]octan-8-one using dimethylformamide and potassium carbonate" ] } | |
CAS RN |
2383555-39-1 |
Molecular Formula |
C7H10OS |
Molecular Weight |
142.2 |
Purity |
95 |
Origin of Product |
United States |
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